Cas no 97890-03-4 (Ethanaminium,N-[4-[[4-(diethylamino)phenyl](3,7-disulfo-1-naphthalenyl)methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-,inner salt, ammonium salt (1:1))

• Product name: Ethanaminium,N-[4-[[4-(diethylamino)phenyl](3,7-disulfo-1-naphthalenyl)methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-,inner salt, ammonium salt (1:1)
• CAS No: 97890-03-4
• MF: C₃₁H₃₇N₃O₆S₂
• MW: 611.771985769272
• CID: 807646
• PubChem ID: 44150534

Ethanaminium,N-[4-[[4-(diethylamino)phenyl](3,7-disulfo-1-naphthalenyl)methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-,inner salt, ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,N-[4-[[4-(diethylamino)phenyl](3,7-disulfo-1-naphthalenyl)methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-,inner salt, ammonium salt (1:1)
• azane,4-[[4-(diethylamino)phenyl]-(4-diethylazaniumylidenecyclohexa-2,5-dien-1-ylidene)methyl]-6-sulfonaphthalene-2-sulfonate
• hydrogen [4-[4-(diethylamino)-alpha-(3,7-disulphonato-1-naphthyl)benzylidene]cyclohexa-2,5-dien-1-ylidene]diethylammonium, ammonium salt
• EINECS 308-182-6
• 97890-03-4
• DTXSID40243333
• Hydrogen (4-(4-(diethylamino)-alpha-(3,7-disulphonato-1-naphthyl)benzylidene)cyclohexa-2,5-dien-1-ylidene)diethylammonium, ammonium salt

• Inchi： InChI=1S/C31H34N2O6S2.H3N/c1-5-32(6-2)25-14-9-22(10-15-25)31(23-11-16-26(17-12-23)33(7-3)8-4)30-21-28(41(37,38)39)19-24-13-18-27(20-29(24)30)40(34,35)36;/h9-21H,5-8H2,1-4H3,(H-,34,35,36,37,38,39);1H3
• InChI Key： NHLRYOHDTISUIW-UHFFFAOYSA-N
• SMILES： CCN(CC)C1=CC=C(C=C1)C(=C2C=CC(=[N+](CC)CC)C=C2)C3=C4C=C(C=CC4=CC(=C3)S(=O)(=O)[O-])S(=O)(=O)O.N

Computed Properties

• Exact Mass: 611.212
• Monoisotopic Mass: 611.212
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 42
• Rotatable Bond Count: 8
• Complexity: 1180
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 136A^2
• XLogP3: nothing